8-(4-azidophenacyl)thio-cyclic GMP
8-(4-azidophenacyl)thio-cyclic GMP
Brand Name:
Vulcanchem
CAS No.:
149478-71-7
VCID:
VC0135292
InChI:
InChI=1S/C18H17N8O8PS/c19-17-22-15-14(16(28)23-17)21-18(36(32)6-5-9-1-3-10(4-2-9)24-25-20)26(15)13-7-11(27)12(34-13)8-33-35(29,30)31/h1-7,12-13,27H,8H2,(H2,29,30,31)(H3,19,22,23,28)/b6-5-/t12-,13-,36?/m1/s1
SMILES:
C1=CC(=CC=C1C=CS(=O)C2=NC3=C(N2C4C=C(C(O4)COP(=O)(O)O)O)NC(=NC3=O)N)N=[N+]=[N-]
Molecular Formula:
C18H17N8O8PS
Molecular Weight:
536.4 g/mol
8-(4-azidophenacyl)thio-cyclic GMP
CAS No.: 149478-71-7
Main Products
VCID: VC0135292
Molecular Formula: C18H17N8O8PS
Molecular Weight: 536.4 g/mol
| CAS No. | 149478-71-7 |
|---|---|
| Product Name | 8-(4-azidophenacyl)thio-cyclic GMP |
| Molecular Formula | C18H17N8O8PS |
| Molecular Weight | 536.4 g/mol |
| IUPAC Name | [(2R,5R)-5-[2-amino-8-[(Z)-2-(4-azidophenyl)ethenyl]sulfinyl-6-oxo-3H-purin-9-yl]-3-hydroxy-2,5-dihydrofuran-2-yl]methyl dihydrogen phosphate |
| Standard InChI | InChI=1S/C18H17N8O8PS/c19-17-22-15-14(16(28)23-17)21-18(36(32)6-5-9-1-3-10(4-2-9)24-25-20)26(15)13-7-11(27)12(34-13)8-33-35(29,30)31/h1-7,12-13,27H,8H2,(H2,29,30,31)(H3,19,22,23,28)/b6-5-/t12-,13-,36?/m1/s1 |
| Standard InChIKey | NJGWWFGARBGAMJ-BOBKOGBWSA-N |
| Isomeric SMILES | C1=CC(=CC=C1/C=C\S(=O)C2=NC3=C(N2[C@H]4C=C([C@H](O4)COP(=O)(O)O)O)NC(=NC3=O)N)N=[N+]=[N-] |
| SMILES | C1=CC(=CC=C1C=CS(=O)C2=NC3=C(N2C4C=C(C(O4)COP(=O)(O)O)O)NC(=NC3=O)N)N=[N+]=[N-] |
| Canonical SMILES | C1=CC(=CC=C1C=CS(=O)C2=NC3=C(N2C4C=C(C(O4)COP(=O)(O)O)O)NC(=NC3=O)N)N=[N+]=[N-] |
| PubChem Compound | 6449875 |
| Last Modified | Nov 09 2021 |
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